![molecular formula C20H27NO4 B5672828 (1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol](/img/structure/B5672828.png)
(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex compounds related to "(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol" involves multiple steps, including the formation of acyl derivatives and stereochemistry considerations. For example, Lorente et al. (1990) explored the synthesis and structural analysis of acyl derivatives of 9-azabicyclo[3.3.1]nonan-ols, highlighting the conformational preferences in solution and the stereochemical outcomes of the synthesis processes (Lorente, Iriepa, & Gálvez, 1990).
Molecular Structure Analysis
The molecular structure and conformational study are crucial for understanding the behavior and reactivity of the compound. Parvez, Senthil, and Yadav (2001) detailed the stereochemistry of 7-phenyl-1-oxa-4-thiaspiro[4.5]decan-7-ol isomers, providing insights into the axial and equatorial orientations of functional groups, which are pertinent to the structural analysis of related compounds (Parvez, Senthil, & Yadav, 2001).
Chemical Reactions and Properties
Chemical reactions involving the compound span from its synthesis to its interactions and transformations under various conditions. Research into similar compounds, like the synthesis and pharmacological study of esters derived from diazabicyclo[3.3.1]nonan-ols by Fernández et al. (1995), sheds light on the chemical behavior and potential reactivity pathways (Fernández, Huertas, Gálvez, Server-Carrió, Ripoll, Orjales, Beriša, & Labeaga, 1995).
Physical Properties Analysis
Physical properties such as solubility, melting point, and boiling point are determined by the molecular structure and influence the compound's applicability in different contexts. Studies on related compounds, such as the characterization of spiromonomers for polymerization by Bolln, Frey, and Mülhaupt (1996), provide insights into the physical properties relevant to "(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol" (Bolln, Frey, & Mülhaupt, 1996).
Chemical Properties Analysis
The chemical properties, including reactivity with various agents, stability under different conditions, and potential for functionalization, are pivotal for the application and further modification of the compound. Doherty, Ley, Lygo, and Williams (1984) explored the synthesis of spiroacetals, highlighting methodologies that could be applicable to the synthesis and modification of "(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol" and its derivatives (Doherty, Ley, Lygo, & Williams, 1984).
properties
IUPAC Name |
[(1R,3S)-1-hydroxy-3-(2-hydroxyethoxy)-7-azaspiro[3.5]nonan-7-yl]-(1-phenylcyclopropyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27NO4/c22-12-13-25-17-14-16(23)20(17)8-10-21(11-9-20)18(24)19(6-7-19)15-4-2-1-3-5-15/h1-5,16-17,22-23H,6-14H2/t16-,17+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKEIVSLHOYFUOU-SJORKVTESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1(C2=CC=CC=C2)C(=O)N3CCC4(CC3)C(CC4OCCO)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1(C2=CC=CC=C2)C(=O)N3CCC4(CC3)[C@@H](C[C@@H]4OCCO)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R*,3S*)-3-(2-hydroxyethoxy)-7-[(1-phenylcyclopropyl)carbonyl]-7-azaspiro[3.5]nonan-1-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.